Cas no 139263-49-3 (Pyrazinesulfonic acid)

• Product Name: Pyrazinesulfonic acid
• CAS No: 139263-49-3
• MF: C₄H₄N₂O₃S
• MW: 160.151159286499
• MDL: MFCD24382693
• CID: 1264893
• PubChem ID: 409807
• Update Time: 2025-04-20

Pyrazinesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinesulfonic acid
• pyrazine-2-sulfonic acid
• AM97552
• SCHEMBL329659
• Sulfopyrazin
• pyrazine-2-sulfonicacid
• 2-Pyrazinesulfonic acid
• 139263-49-3
• DTXSID50328387
• DB-266669

• MDL： MFCD24382693
• Inchi： 1S/C4H4N2O3S/c7-10(8,9)4-3-5-1-2-6-4/h1-3H,(H,7,8,9)
• InChI Key： ZIQQFKWZKLKSEB-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CN=1)(=O)(=O)O

Computed Properties

• Exact Mass: 159.99432
• Monoisotopic Mass: 159.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 80.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives